N1-(2,5-difluorophenyl)-N2-(2-methoxyphenethyl)oxalamide

• IUPAC Name: N'-(2,5-difluorophenyl)-N-[2-(2-methoxyphenyl)ethyl]oxamide
• InChI: InChI=1S/C17H16F2N2O3/c1-24-15-5-3-2-4-11(15)8-9-20-16(22)17(23)21-14-10-12(18)6-7-13(14)19/h2-7,10H,8-9H2,1H3,(H,20,22)(H,21,23)
• InChI Key: YFYYGWFZTWJRKQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCNC(=O)C(=O)NC2=C(C=CC(=C2)F)F
• Molecular Formula: C17H16F2N2O3
• Molecular Weight: 334.32 g/mol

Description

N1-(2,5-difluorophenyl)-N2-(2-methoxyphenethyl)oxalamide, also known as DFP-10825, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications.

Scientific Research Applications

Novel Synthetic Approaches and Chemical Properties

• Synthesis of Oxalamides : A novel synthetic approach for the synthesis of N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides from 3-(2-nitroaryl)oxirane-2-carboxamides has been developed, showcasing the operational simplicity and high yield of the method. This method is valuable for producing anthranilic acid derivatives and oxalamides, indicating potential utility in synthesizing compounds like N1-(2,5-difluorophenyl)-N2-(2-methoxyphenethyl)oxalamide (Mamedov et al., 2016).

• Characterization and Supramolecular Assemblies of Aryl–perfluoroaryl Oxalamides : Study on the cocrystallization of N,N′-diaryloxalamides with pentafluorophenol (pfp) highlights the role of hydrogen bonding and steric effects in the structure of supramolecular assemblies. This research could provide insights into the molecular interactions and assembly behaviors of related compounds, including N1-(2,5-difluorophenyl)-N2-(2-methoxyphenethyl)oxalamide (Piotrkowska et al., 2007).

• Electrochemical Applications : Oxalamide-based compounds have been explored for their electrochemical properties and applications in catalysis. For instance, compounds with oxalamide structures have been used in copper-catalyzed hydroxylation reactions, showcasing their potential as catalysts in organic synthesis (Xia et al., 2016).

Molecular Interactions and Stability

• Intramolecular Hydrogen Bonding : Research on oxamide derivatives, including N-(2-hydroxyphenyl)-N′-(2-methoxyphenyl)oxamide, emphasizes the significance of intramolecular hydrogen bonding in stabilizing the molecular structure. These findings are relevant for understanding the chemical behavior and stability of N1-(2,5-difluorophenyl)-N2-(2-methoxyphenethyl)oxalamide (Martínez-Martínez et al., 1998).

Reactivity and Catalysis

• Reactivity of Oxalamide-Based Carbenes : The study of the reactivity of oxalamide-based carbene in the synthesis of cyclopropanation products and complexes with metals such as selenium and rhodium highlights the versatility of oxalamide compounds in organic synthesis and catalysis (Braun et al., 2012).